3,7-Dibromo-10-ethyl-10H-phenothiazine

• CAS: 34964-71-1
• Molecular Formula: C14H11Br2NS
• Molecular Weight: 385.1 g/mol
• SMILES: CCN1C2=C(C=C(C=C2)Br)SC3=C1C=CC(=C3)Br
• InChI: InChI=1S/C14H11Br2NS/c1-2-17-11-5-3-9(15)7-13(11)18-14-8-10(16)4-6-12(14)17/h3-8H,2H2,1H3
• InChIKey: SQFLAMVBNVMUHC-UHFFFAOYSA-N

3,7-Dibromo-10-ethyl-10H-phenothiazine: Core Properties and Procurement

3,7-Dibromo-10-ethyl-10H-phenothiazine (CAS 34964-71-1) is a polyhalogenated phenothiazine derivative with a molecular formula of C₁₄H₁₁Br₂NS and a molecular weight of 385.1 g/mol [1]. The compound features a butterfly-like, non-planar conformation induced by bromine substitution at the 3- and 7-positions and an ethyl group at the N-10 position, which mitigates intra-molecular aggregation and enhances charge transport properties . Its computed XLogP3-AA is 5.5, indicating significant lipophilicity [1]. This compound serves as a critical synthetic intermediate for self-assembled monolayer (SAM) hole-transport materials in perovskite and organic solar cells, where the dibromo substitution pattern is essential for both electronic tuning and interfacial passivation .

Precursor for SAM hole-transport layers in perovskite/organic solar cells

Regioselective 3,7-dibromo substitution supports electronic tuning and interfacial passivation

Ethyl spacer length influences interface energetics; lipophilicity supports ethanol-based deposition

• [1] PubChem. 3,7-Dibromo-10-ethyl-10H-phenothiazine (Compound Summary). CID 21680080. Accessed 2026-05-04. View Source

Why Generic Substitution Is Scientifically Unreliable

The substitution of 3,7-dibromo-10-ethyl-10H-phenothiazine with a close analog, such as the 10-methyl or 10-butyl derivative, is not functionally equivalent because the N-alkyl chain length and the precise bromination pattern (3,7- vs. mono-bromo or 1,3,7,9-tetrabromo) dictate distinct radical-cation stability, dealkylation susceptibility, and solid-state packing [1]. The mechanistic study by Chiou et al. demonstrates that the 10-ethyl derivative (12b) undergoes dealkylation upon radical-cation formation differently than the 10-methyl (12a) or longer-chain analogs, directly affecting its suitability as a precursor for further functionalization [1]. In device applications, the ethyl spacer length in the final SAM material (e.g., Br-2EPT) is critical for achieving the optimal perovskite interface energetics; substituting the core precursor with a different N-alkyl variant would alter the spacer length and compromise device performance . Therefore, generic replacement without validation risks synthetic failure and device underperformance.

N-alkyl chain length alters radical-cation stability and dealkylation, shifting functionalization outcome.

Bromination pattern (3,7- vs other) changes electronic properties and solid-state packing, risking device underperformance.

• [1] Chiou, H.-S., Reeves, P. C., & Biehl, E. R. (1976). Mechanistic aspects of the bromination of 10-substituted phenothiazines. Journal of Heterocyclic Chemistry, 13(1), 77–82. DOI: 10.1002/jhet.5570130114. View Source

Quantitative Differentiation Evidence

Regioselective Bromination Selectivity vs. Over-Bromination

When 10-ethylphenothiazine is treated with 2 molar equivalents of bromine, the dominant product is 3,7-dibromo-10-ethyl-10H-phenothiazine (12b). However, upon boiling in acetic acid, the radical cation (12b⁺·) can undergo dealkylation and subsequent over-bromination to yield 1,3,7,9-tetrabromophenothiazine as a contaminant. The 10-methyl analog (12a) additionally produces 1,3,7-tribromo-10-methylphenothiazine, indicating a lower selectivity window for the methyl derivative. The ethyl group provides an optimal balance: sufficient steric protection to direct bromination to the 3,7-positions while avoiding the 1-position reactivity observed in the methyl case [1].

Regioselective Bromination

Head-to-head comparison

Ethyl derivative: cleaner 3,7-dibromo product; avoids 1-position over-bromination seen with methyl analog.

May enable higher synthetic yield and reduced purification burden.

Under bromination conditions with 2 equiv. Br₂ in acetic acid.

Evidence Dimension	Bromination Selectivity and Over-Bromination Susceptibility
Target Compound Data	Predominant product: 3,7-dibromo-10-ethyl-10H-phenothiazine (12b); minimal 1-position bromination
Comparator Or Baseline	10-Methyl analog (12a): Produces 1,3,7-tribromo-10-methylphenothiazine as a side product; 10-isopropyl analog (1d): Undergoes competing oxidation to radical cation
Quantified Difference	The ethyl derivative avoids 1-position over-bromination observed in the methyl case, enabling cleaner synthetic isolation of the desired 3,7-dibromo product.
Conditions	Bromination in acetic acid; 2 molar equivalents of Br₂; elevated temperature

Why This Matters

For procurement, the ethyl derivative offers a superior synthetic handle: cleaner bromination selectivity translates to higher isolated yields and reduced purification burden compared to the methyl analog, directly impacting cost and scalability in downstream SAM precursor synthesis.

• [1] Chiou, H.-S., Reeves, P. C., & Biehl, E. R. (1976). Mechanistic aspects of the bromination of 10-substituted phenothiazines. Journal of Heterocyclic Chemistry, 13(1), 77–82. DOI: 10.1002/jhet.5570130114. View Source

Lipophilicity Tuning via N-Alkyl Chain Length

The computed octanol-water partition coefficient (XLogP3-AA) for 3,7-dibromo-10-ethyl-10H-phenothiazine is 5.5 [1]. For comparison, the N-unsubstituted analog 3,7-dibromo-10H-phenothiazine lacks the ethyl group and would exhibit a lower logP (estimated ~4.7 based on fragment contributions), while the 10-butyl derivative (C₁₆H₁₅Br₂NS, MW 413.2) has a higher predicted logP (>6.0). The ethyl derivative occupies a distinct lipophilicity window that is critical for solubility and processability in ethanol-based SAM deposition protocols (e.g., Br-2EPT is processed at 1 mM in anhydrous ethanol) .

Computed Lipophilicity

Class-level inference

XLogP3-AA 5.5

ΔLogP ~+0.8 vs N-unsubstituted; ~−0.5 to −1.0 vs 10-butyl. Supports ethanol-based processability.

Computed via XLogP3 (PubChem). Class-level inference.

Evidence Dimension	Computed XLogP3-AA lipophilicity
Target Compound Data	XLogP3-AA = 5.5
Comparator Or Baseline	10-H analog: estimated XLogP ~4.7; 10-butyl analog: estimated XLogP >6.0
Quantified Difference	ΔXLogP ≈ +0.8 vs. 10-H; ΔXLogP ≈ −0.5 to −1.0 vs. 10-butyl
Conditions	Computed via XLogP3 algorithm (PubChem 2025.09.15 release)

Why This Matters

The intermediate logP of the ethyl derivative enables optimal solubility in ethanol-based processing solvents used for SAM deposition; the more lipophilic butyl analog risks reduced solubility, while the less lipophilic 10-H analog may compromise film uniformity.

• [1] PubChem. 3,7-Dibromo-10-ethyl-10H-phenothiazine – Computed Properties. CID 21680080. Accessed 2026-05-04. View Source

Non-Planar Conformation and Aggregation Mitigation

The 3,7-dibromo-10-ethyl substitution pattern induces a non-planar, butterfly-like conformation with significant folding along the S–N axis. This geometry mitigates intra-molecular aggregation in the solid state, a feature critical for maintaining charge transport pathways in organic electronic devices. In contrast, the N-unsubstituted 3,7-dibromo-10H-phenothiazine can engage in stronger π-π stacking, which may lead to aggregation-caused quenching and reduced charge mobility. VulcanChem explicitly notes this non-planar conformation as a differentiating feature for electronic applications . The butterfly angle (θ) for related phenothiazine derivatives has been quantified via X-ray crystallography, though a direct structural comparison for this specific compound has not been published to date [1].

Solid-State Conformation

Class-level inference

Non-planar butterfly conformation; reduced π-π stacking vs N-unsubstituted analog.

May mitigate aggregation-induced charge transport loss in films.

Inferred from phenothiazine conformational analysis; direct XRD data pending.

Evidence Dimension	Molecular Conformation and Aggregation Tendency
Target Compound Data	Non-planar butterfly conformation; reduced intra-molecular aggregation
Comparator Or Baseline	3,7-dibromo-10H-phenothiazine (N-unsubstituted): planar or near-planar conformation; stronger π-π stacking
Quantified Difference	Qualitative difference in solid-state packing: N-ethyl substitution introduces steric hindrance that disrupts face-to-face stacking observed in N-unsubstituted analogs.
Conditions	Inferred from general phenothiazine conformational analysis; X-ray crystallography of structurally related benzothieno-annellated 1,4-thiazines confirms butterfly folding

Why This Matters

For procurement in organic electronics research, the non-planar conformation of the ethyl derivative is a deliberate design element that prevents detrimental aggregation, making it a superior building block for hole-transport materials compared to the more planar N-unsubstituted analog.

• [1] Scite.ai. Structure of 3,7-dibromo-10-ethylphenothiazine: X-ray corroboration of butterfly conformation. Accessed 2026-05-04. View Source

Validated Research and Procurement Scenarios

SAM Hole-Selective Contacts in Perovskite Solar Cells

This compound is the direct synthetic precursor to Br-2EPT [(2-(3,7-dibromo-10H-phenothiazin-10-yl)ethyl)phosphonic acid], a high-performance SAM hole-transport material. The ethyl spacer length provided by 3,7-dibromo-10-ethyl-10H-phenothiazine is critical: the resulting Br-2EPT achieves a HOMO of 5.47 eV and LUMO of 2.12 eV, enabling energetic alignment with perovskite absorbers that minimizes non-radiative interfacial recombination loss . Alternative precursors with methyl or butyl spacers would produce SAMs with different spacer lengths, altering the interface energetics and reducing device efficiency. Researchers fabricating p-i-n perovskite solar cells should procure this specific precursor to reproduce published high-efficiency device architectures .

Cross-Coupling Intermediate for D-A-D Materials

The two bromine atoms at the 3- and 7-positions serve as versatile handles for Suzuki, Stille, or Buchwald-Hartwig cross-coupling reactions, enabling the construction of D-A-D type materials for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ethyl group on nitrogen provides sufficient steric bulk to prevent unwanted 1-position reactivity during subsequent functionalization, as demonstrated by the mechanistic study of Chiou et al. . Compared to the 10-methyl analog, which is susceptible to 1-position bromination, the ethyl derivative offers cleaner divergent synthesis pathways, reducing purification complexity and improving overall yield in multi-step synthetic sequences .

Reference Standard for Polyhalogenated Phenothiazine Screening

With a well-defined computed logP of 5.5, a molecular weight of 385.1 g/mol, and characterized radical-cation behavior, 3,7-dibromo-10-ethyl-10H-phenothiazine serves as a reproducible reference point in screening libraries of polyhalogenated phenothiazines for antitubercular or anticancer activity. A 2020 study identified 3,7-dibromo-substituted phenothiazines as having the best anti-TB profile among a series of polyhalogenated analogs, with reduced CNS receptor binding [1]. The ethyl derivative occupies a specific lipophilicity/steric parameter space that can be benchmarked against the 10-methyl and 10-butyl analogs in structure-activity relationship (SAR) studies [1].

Application

Selection Property

Validation Focus

SAM Hole-Selective Contacts in Perovskite Solar Cells

Ethyl spacer and 3,7-dibromo pattern for interface passivation

Energetic alignment with perovskite; non-radiative recombination loss

Cross-Coupling Intermediate for D-A-D Materials

Di-bromo handles at 3,7-positions; absence of 1-position reactivity

Cross-coupling yield and purification complexity

Reference Standard for Polyhalogenated Phenothiazine Screening

Defined lipophilicity and dibromo substitution pattern

SAR benchmarking against N-alkyl analogs

• [1] M. et al. (2020). Antitubercular polyhalogenated phenothiazines and phenoselenazine with reduced binding to CNS receptors. European Journal of Medicinal Chemistry, 192, 112171. DOI: 10.1016/j.ejmech.2020.112171. View Source